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Compound of Interest

Compound Name: 1,2,3,6,7-Pentachloronaphthalene

Cat. No.: B052927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of the specific polychlorinated naphthalene (PCN) congener, 1,2,3,6,7-
Pentachloronaphthalene. PCNs are a class of persistent organic pollutants, and

understanding their physical and chemical characteristics is crucial for assessing their

environmental fate, toxicological profiles, and potential for bioremediation. This document

compiles available data, outlines standard experimental methodologies for property

determination, and presents a logical workflow for physicochemical characterization.

Core Physicochemical Data
Precise experimental determination of the physicochemical properties of individual PCN

congeners is often challenging due to the complexity of their synthesis and purification.

Consequently, much of the available data for 1,2,3,6,7-Pentachloronaphthalene is derived

from computational models. The following tables summarize the available quantitative data for

this compound, clearly distinguishing between experimental and calculated values where

applicable.
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Identifier Value Source

Chemical Name
1,2,3,6,7-

Pentachloronaphthalene
IUPAC

CAS Number 150224-16-1 [1]

Molecular Formula C₁₀H₃Cl₅ [1]

Molecular Weight 300.40 g/mol [1][2]

SMILES
Clc1cc2cc(Cl)c(Cl)c(Cl)c2cc1C

l
[2]

InChI Key
MKCASBPTHPJCDC-

UHFFFAOYSA-N
[2]

Physicochemical

Property
Value Method Source

Melting Point
No experimental data

available
- -

Boiling Point
No experimental data

available
- -

Vapor Pressure
No experimental data

available
- -

Water Solubility (logS) -6.70
Calculated (Crippen

Method)
[2]

Octanol-Water

Partition Coefficient

(logP)

6.107
Calculated (Crippen

Method)
[2]

Experimental Protocols for Physicochemical
Property Determination
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While specific experimental protocols for 1,2,3,6,7-Pentachloronaphthalene are not readily

available in the reviewed literature, standard methodologies are employed for the determination

of key physicochemical properties of organic compounds. These methods are generally

applicable and would be suitable for the characterization of this compound.

Melting Point Determination
A standard method for determining the melting point of a solid crystalline substance is through

capillary melting point apparatus.

Principle: A small, powdered sample of the purified compound is packed into a thin-walled

capillary tube. The tube is then placed in a heated block or oil bath, and the temperature is

slowly increased. The temperature range over which the substance melts is observed and

recorded as the melting point.

Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar), capillary

tubes, thermometer or digital temperature probe.

Procedure:

A small amount of the dry, purified 1,2,3,6,7-pentachloronaphthalene is finely powdered.

The open end of a capillary tube is tapped into the powder to pack a small amount (2-3

mm in height) into the sealed end.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the first liquid appears and the temperature at which the entire

sample becomes liquid are recorded as the melting point range.

Boiling Point Determination
For a solid compound like 1,2,3,6,7-pentachloronaphthalene, the boiling point would be

determined at reduced pressure to prevent decomposition at high temperatures. A common

method is micro boiling point determination.
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Principle: A small amount of the substance is heated in a tube along with an inverted, sealed

capillary tube. As the substance is heated, the air trapped in the capillary tube expands. At

the boiling point, the vapor pressure of the substance equals the external pressure, and a

rapid stream of bubbles will emerge from the capillary.

Apparatus: Thiele tube or similar heating bath, small test tube, sealed capillary tube,

thermometer.

Procedure:

A small amount of the sample is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end down into the test tube.

The test tube is attached to a thermometer and heated in an oil bath.

The temperature is raised until a steady stream of bubbles emerges from the capillary

tube.

The heat is removed, and the temperature at which the liquid just begins to re-enter the

capillary tube is recorded as the boiling point.

Water Solubility Determination
The shake-flask method is a classical and widely used technique for determining the water

solubility of a compound.

Principle: A known amount of the substance is shaken in a flask with a known volume of

water at a constant temperature until equilibrium is reached. The concentration of the

substance in the aqueous phase is then determined analytically.

Apparatus: Constant temperature shaker bath, flasks with stoppers, analytical balance,

centrifuge, analytical instrument for quantification (e.g., Gas Chromatograph with Electron

Capture Detector (GC-ECD) for chlorinated compounds).

Procedure:
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An excess amount of 1,2,3,6,7-pentachloronaphthalene is added to a flask containing a

known volume of deionized water.

The flask is sealed and agitated in a constant temperature shaker bath for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.

The solution is then centrifuged or filtered to remove any undissolved solid.

The concentration of the dissolved compound in the aqueous phase is quantified using a

suitable analytical method, such as GC-ECD.

Octanol-Water Partition Coefficient (logP) Determination
The shake-flask method is also the standard protocol for determining the octanol-water

partition coefficient.

Principle: The compound is dissolved in a mixture of n-octanol and water. The mixture is

shaken to allow the compound to partition between the two immiscible phases until

equilibrium is reached. The concentration of the compound in each phase is then measured.

Apparatus: Separatory funnels, mechanical shaker, centrifuge, analytical instrument for

quantification (e.g., GC-ECD).

Procedure:

A known amount of 1,2,3,6,7-pentachloronaphthalene is dissolved in either n-octanol or

water.

This solution is added to a separatory funnel containing the other solvent (water or n-

octanol, respectively). The volumes of the two phases are known.

The separatory funnel is shaken for a set period to allow for partitioning.

The mixture is then centrifuged to ensure complete separation of the two phases.

The concentration of the compound in both the n-octanol and water phases is determined

analytically.
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The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. The logarithm of P (logP) is then

reported.

Logical Workflow for Physicochemical
Characterization
The determination and reporting of physicochemical properties for a compound like 1,2,3,6,7-
Pentachloronaphthalene follows a structured workflow. This process ensures data quality and

proper documentation.

Physicochemical Property Determination Workflow

In conclusion, while experimental data for several key physicochemical properties of 1,2,3,6,7-
pentachloronaphthalene are currently lacking in the public domain, computational estimates

provide valuable initial insights. The standard experimental protocols outlined in this guide

serve as a foundation for any future laboratory efforts to characterize this and other related

persistent organic pollutants. A systematic approach to data acquisition, analysis, and reporting

is essential for building a robust and reliable understanding of these environmentally significant

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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